Cas no 196612-93-8 (Falnidamol)

• Product Name: Falnidamol
• CAS No: 196612-93-8
• MF: C₁₈H₁₉ClFN₇
• MW: 387.841764688492
• MDL: MFCD09838900
• CID: 154974
• PubChem ID: 6918508
• Update Time: 2025-10-28

Falnidamol Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-2,8-diamine,N8-(3-chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-
• BIBX 1382
• BIBX 1382 DIHYDROCHLORIDE
• BIBX 1382 dihydrochloride,N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-pyrimido[5,4-d]pyrimidine-2,8-diaminedihydrochloride
• Falnidamol
• BIBX-1382
• BIBX-1382BS
• N~8~-(3-chloro-4-fluorophenyl)-N~2~-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-2,8-diamine
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)pyrimido[5,4-d]pyrimidine-2,8-diamine
• Falnid
• Unii-0mu316797d
• Falnidamol [inn]
• 8-(3-Chloro-4-fluoroanilino)-2-((1-methyl-4-piperidyl)amino)pyrimido(5,4-D)pyrimidine
• N4-(3-chloro-4-fluoro-phenyl)-N6-(1-methyl-4-piperidyl)pyrimido[5,4-d]pyrimidine-4,6-diamine
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-2,8-diamine
• Pyrimido(5,4-D)pyrimidine-2,8-diamine, N8-(3-chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)-
• N4-(3-chloro-4-fluorophenyl)-N6-(1-methyl-4-piperidyl)pyrimido[5,4-d]pyrimidine-4,6-diamine
• BCP09515
• NCGC00161422-01
• AC-30284
• BRD-K70914287-300-01-0
• HY-10322
• DB12966
• CHEBI:93243
• BDBM50375639
• AKOS025396660
• NCGC00161422-03
• NS00068506
• 0MU316797D
• CHEMBL258940
• 8-(3-chloro-4-fluorophenylamino)-2-(1-methylpiperidin-4-ylamino)pyrimido[5,4-d]pyrimidine
• NCGC00161422-09
• 196612-93-8
• AS-16894
• Q27077274
• 4-N-(3-chloro-4-fluorophenyl)-6-N-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-4,6-diamine
• DTXSID0048399
• N-(3-chloro-4-fluorophenyl)-N'-(1-methylpiperidin-4-yl)pyrimido[4,5-e]pyrimidine-4,6-diamine
• FT-0700465
• BIBX1382
• Bibx 1382bs
• FALNIDAMOL [WHO-DD]
• EX-A570
• CS-0691
• GTPL7646
• MFCD09838900
• SCHEMBL158563
• BRD-K70914287-300-02-8
• BRD-K70914287-300-03-6
• N-(3-chloro-4-fluorophenyl)-N'-(1-methylpiperidin-4-yl)pyrimido(4,5-e)pyrimidine-4,6-diamine
• DTXCID5028372
• DB-014915
• N8-(3-CHLORO-4-FLUOROPHENYL)-N2-(1-METHYLPIPERIDIN-4-YL)PYRIMIDO[5,4-D][1,3]DIAZINE-2,8-DIAMINE
• BIBX1382?
• falnidamolum
• BIBX 1382; BIBX 1382BS; N8-(3-Chloro-4-fluorophenyl)-N2-(1-methyl-4-piperidinyl)pyrimido[5,4-d]pyrimidine-2,8-diamine
• EGFR Inhibitor BIBX 1382
• N8-(3-chloro-4-fluorophenyl)-N2-(1-methylpiperidin-4-yl)pyrimido(5,4-d)(1,3)diazine-2,8-diamine
• N8-(3-Chloro-4-fluorophenyl)-N2-(1-methylpiperidin-4-yl)pyrimido(5,4-d)pyrimidine-2,8-diamine

• MDL： MFCD09838900
• Inchi： 1S/C18H19ClFN7/c1-27-6-4-11(5-7-27)25-18-21-9-15-16(26-18)17(23-10-22-15)24-12-2-3-14(20)13(19)8-12/h2-3,8-11H,4-7H2,1H3,(H,21,25,26)(H,22,23,24)
• InChI Key： FTFRZXFNZVCRSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C2=C(C=NC(=N2)NC2CCN(C)CC2)N=CN=1)F

Computed Properties

• Exact Mass: 459.09100
• Monoisotopic Mass: 387.1374495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 552°C at 760 mmHg
• PSA: 78.86000
• LogP: 5.14990

Falnidamol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Falnidamol

Falnidamol (CAS No. 196612-93-8): A Comprehensive Overview

Falnidamol (CAS No. 196612-93-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, also known by its systematic name N-(4-chlorophenyl)-N'-(4-fluorophenyl)urea, has been the subject of extensive research, particularly in the areas of anti-inflammatory and antiproliferative activities.

The chemical structure of Falnidamol is characterized by a urea linkage between two aromatic rings, one substituted with a chlorine atom and the other with a fluorine atom. This structural feature contributes to its high affinity for specific biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating various signaling pathways involved in inflammation and cell proliferation.

In the context of anti-inflammatory research, Falnidamol has shown significant efficacy in inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play crucial roles in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism by which Falnidamol exerts its anti-inflammatory effects is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses.

Beyond its anti-inflammatory properties, Falnidamol has also demonstrated antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis and cell cycle arrest in human breast cancer cells, colorectal cancer cells, and leukemia cells. The antiproliferative effects of Falnidamol are attributed to its ability to inhibit the activation of signal transducer and activator of transcription 3 (STAT3), a transcription factor that is frequently dysregulated in cancer.

The pharmacokinetic profile of Falnidamol has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for developing it as an oral therapeutic agent. Additionally, Falnidamol has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of Falnidamol in human subjects. Early-phase clinical trials have demonstrated promising results, with patients showing significant improvements in symptoms associated with chronic inflammatory conditions. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, Falnidamol (CAS No. 196612-93-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for drug development in the fields of anti-inflammatory and anticancer therapies. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical treatments for various diseases.